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Compound of Interest

Compound Name: (4-ethynylphenyl)methanol

Cat. No.: B084771 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of (4-ethynylphenyl)methanol (CAS No. 10602-04-7). The information is intended for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment.

(4-Ethynylphenyl)methanol is a solid aromatic alcohol. While specific toxicological data and

occupational exposure limits are not readily available for this compound, its structure and the

presence of an ethynyl group and an aromatic ring necessitate careful handling to mitigate

potential risks. It is classified as harmful if swallowed and causes serious eye irritation.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling (4-
ethynylphenyl)methanol. The selection of appropriate PPE is critical to minimize exposure.

The following table summarizes the recommended PPE for various laboratory tasks involving

this compound.
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Task / Operation
Recommended Personal Protective
Equipment

Weighing and preparing solutions

Gloves: Nitrile gloves for splash protection.

Change gloves immediately if contaminated.

Eye Protection: Safety glasses with side shields

or chemical splash goggles. Respiratory

Protection: Work in a certified chemical fume

hood. If a fume hood is not available, a half-

mask respirator with a combination of organic

vapor and P100 (particulate) cartridges is

recommended. Protective Clothing: A standard

laboratory coat.

Running reactions and transfers

Gloves: Nitrile gloves. For prolonged contact,

consider heavier-duty gloves such as neoprene

or butyl rubber. Eye Protection: Chemical splash

goggles. A face shield is recommended if there

is a significant splash hazard. Respiratory

Protection: All operations should be conducted

within a chemical fume hood. Protective

Clothing: A laboratory coat. Ensure cuffs are

tucked into gloves.

Handling solid compound

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Respiratory

Protection: Use a chemical fume hood or a

ventilated enclosure to prevent inhalation of dust

particles. If not possible, a respirator with a

P100 particulate filter is necessary. Protective

Clothing: Laboratory coat.

Note: Always inspect gloves for any signs of degradation or puncture before use. It is advisable

to consult the glove manufacturer's chemical resistance data for specific breakthrough times,

although specific data for (4-ethynylphenyl)methanol may not be available.
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Operational Plan: Safe Handling and Spill
Management
Engineering Controls:

Ventilation: Always handle (4-ethynylphenyl)methanol in a well-ventilated area. A certified

chemical fume hood is the preferred engineering control to minimize inhalation exposure.

Safe Handling Practices:

Avoid creating dust when handling the solid compound.

Keep containers tightly closed when not in use.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Spill Management: In the event of a spill, follow these procedures:
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Spill Size Procedure

Small Spill

1. Ensure the area is well-ventilated and restrict

access. 2. Wear appropriate PPE as outlined in

the table above. 3. Carefully sweep up the solid

material, avoiding dust generation. 4. Place the

spilled material and any contaminated cleaning

materials into a designated hazardous waste

container. 5. Clean the spill area with a suitable

solvent (e.g., isopropanol or ethanol), and

collect the cleaning materials as hazardous

waste.

Large Spill

1. Evacuate the immediate area and alert

colleagues. 2. Contact your institution's

Environmental Health and Safety (EHS)

department immediately. 3. If flammable vapors

may be present, remove all ignition sources. 4.

Only personnel trained in hazardous spill

response should attempt to clean up a large

spill.

Disposal Plan
Proper disposal of (4-ethynylphenyl)methanol and its associated waste is essential to prevent

environmental contamination and ensure regulatory compliance. This compound should be

disposed of as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid (4-ethynylphenyl)methanol

1. Collect in a clearly labeled, sealed, and

compatible container for solid hazardous

chemical waste. 2. The label should include

"Hazardous Waste," the full chemical name, and

associated hazards (e.g., "Irritant"). 3. Store in a

designated satellite accumulation area away

from incompatible materials.

Contaminated Labware and Debris (e.g., gloves,

wipes, weighing paper)

1. Collect in a designated container for solid

chemical waste.[2] 2. Ensure the container is

properly labeled as hazardous waste. 3. Do not

dispose of in regular trash.[2]

Liquid Waste (solutions containing the

compound)

1. Collect in a sealed, leak-proof container

appropriate for organic solvent waste.[3] 2.

Since (4-ethynylphenyl)methanol is a non-

halogenated organic compound, it should be

disposed of in the non-halogenated organic

waste stream.[4] 3. Label the container with

"Hazardous Waste" and list all chemical

constituents and their approximate

concentrations.

Note: Never dispose of (4-ethynylphenyl)methanol down the drain or in regular trash. Always

follow your institution's specific guidelines for hazardous waste disposal.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the workflow for the safe handling and disposal of (4-
ethynylphenyl)methanol.
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Workflow for Handling and Disposal of (4-ethynylphenyl)methanol
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Cleanup and Waste Segregation
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Caption: Safe handling and disposal workflow for (4-ethynylphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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